Cas no 946719-45-5 (5-Methyl-2-(4-methyl-1-piperidinyl)aniline)

• Product Name: 5-Methyl-2-(4-methyl-1-piperidinyl)aniline
• CAS No: 946719-45-5
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 1075574
• PubChem ID: 17605651
• Update Time: 2025-05-24

5-Methyl-2-(4-methyl-1-piperidinyl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(4-methyl-1-piperidinyl)aniline
• AKOS000100969
• 946719-45-5
• 5-methyl-2-(4-methylpiperidin-1-yl)aniline
• BB 0304809
• SCHEMBL23043687

• MDL： MFCD11643966
• Inchi： 1S/C13H20N2/c1-10-5-7-15(8-6-10)13-4-3-11(2)9-12(13)14/h3-4,9-10H,5-8,14H2,1-2H3
• InChI Key： VOBHHJBUKYXVQS-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C)=CC=2N)CCC(C)CC1

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 5-Methyl-2-(4-methyl-1-piperidinyl)aniline

Introduction to 5-Methyl-2-(4-methyl-1-piperidinyl)aniline (CAS No. 946719-45-5)

5-Methyl-2-(4-methyl-1-piperidinyl)aniline, identified by the chemical abstracts service number 946719-45-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a combination of aromatic and heterocyclic structures, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a methyl group on both the aniline and piperidine moieties contributes to its unique pharmacophoric properties, making it a promising candidate for further investigation.

The structure of 5-Methyl-2-(4-methyl-1-piperidinyl)aniline consists of an aniline core substituted with a 4-methylpiperidine group at the 2-position. This arrangement introduces both lipophilic and basic characteristics, which are often desirable in drug candidates for targeting biological receptors. The molecular formula and connectivity of this compound suggest a high degree of versatility in terms of further chemical modifications and derivatization, which could enhance its biological activity and selectivity.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives due to their role in modulating various biological pathways. The 5-Methyl-2-(4-methyl-1-piperidinyl)aniline structure aligns well with this trend, as it combines the known bioisosteric properties of piperidine with the electron-donating effects of the methyl group on the aniline ring. Such structural features are often associated with enhanced binding affinity to target proteins, which is a critical factor in drug design.

One of the most compelling aspects of 5-Methyl-2-(4-methyl-1-piperidinyl)aniline is its potential application in the development of central nervous system (CNS) therapeutics. Piperidine derivatives have been extensively studied for their ability to interact with neurotransmitter receptors, particularly those involved in mood regulation and cognitive function. The methyl substitution at both positions enhances the metabolic stability and lipophilicity of the molecule, which are crucial parameters for crossing the blood-brain barrier. This makes 5-Methyl-2-(4-methyl-1-piperidinyl)aniline a candidate for treating conditions such as depression, anxiety, and neurodegenerative disorders.

Furthermore, the compound's structural framework suggests potential interactions with other therapeutic targets beyond the CNS. For instance, its basic nature allows it to engage with acidic residues on protein surfaces, which is relevant for designing kinase inhibitors or other enzyme-targeting agents. Recent studies have highlighted the importance of optimizing such interactions to improve drug efficacy and reduce off-target effects. The 5-Methyl-2-(4-methyl-1-piperidinyl)aniline scaffold provides a versatile platform for exploring these interactions through structure-based drug design approaches.

The synthesis of 5-Methyl-2-(4-methyl-1-piperidinyl)aniline presents an interesting challenge due to its complex structural motif. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled efficient assembly of the required functional groups. These synthetic strategies not only facilitate access to 5-Methyl-2-(4-methyl-1-piperidinyl)aniline but also allow for rapid diversification of its chemical library through analog synthesis.

In terms of biological evaluation, preliminary studies on 5-Methyl-2-(4-methyl-1-piperidinyl)aniline have shown promising results in vitro. The compound exhibits moderate affinity for certain neurotransmitter receptors, including serotonin 5-HT3 and dopamine D3 receptors, which are implicated in various neurological disorders. These findings align with the hypothesis that piperidine derivatives can modulate synaptic transmission by interacting with these receptors. However, further investigations are needed to fully elucidate its pharmacological profile and therapeutic potential.

The development of novel drug candidates often involves rigorous optimization processes to enhance potency, selectivity, and pharmacokinetic properties. In the case of 5-Methyl-2-(4-methyl-1-piperidinyl)aniline, future studies could focus on modifying substituents or introducing additional functional groups to fine-tune its biological activity. For example, exploring different alkyl or aryl substituents at key positions might reveal more potent derivatives with improved pharmacological profiles. Such optimization efforts are essential for translating preclinical findings into clinical applications.

The role of computational chemistry has become increasingly prominent in modern drug discovery pipelines. Molecular modeling techniques can predict how 5-Methyl-2-(4-methyl-1-piperidinyl)aniline interacts with biological targets at an atomic level. These predictions help guide experimental design by identifying key residues involved in binding and suggesting modifications that could enhance affinity or selectivity. By integrating computational methods with experimental data, researchers can accelerate the discovery process and reduce costs associated with traditional trial-and-error approaches.

Ethical considerations also play a significant role in pharmaceutical research involving compounds like 5-Methyl-2-(4-methyl-1-piperidinyl)aniline. Ensuring that synthetic pathways are environmentally sustainable and that laboratory practices adhere to safety standards are paramount concerns for modern chemists. Additionally, responsible dissemination of research findings helps foster collaboration within the scientific community while maintaining public trust in scientific endeavors.

In conclusion,5-Methyl-2-(4-methyl-1-piperidinyl)aniline (CAS No. 946719-45-5) represents a structurally intriguing compound with potential applications across multiple therapeutic areas. Its unique combination of pharmacophoric elements makes it an attractive candidate for further exploration through both experimental and computational approaches. As research continues to uncover new insights into its biological activity,5-Methyl-2-(4-methyl-1-piperidinyl)aniline may emerge as a valuable tool in addressing unmet medical needs.